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Compound of Interest

1-(3-Chloropropyl)cyclopropane-1-
Compound Name:
carbaldehyde

Cat. No.: B13260887

Get Quote

\ J

Primary Identifier: CAS 1935240-66-6 Molecular Weight: 146.61 g/mol Formula: C7H11CIO

Executive Summary & Structural Identity

1-(3-Chloropropyl)cyclopropane-1-carbaldehyde is a specialized gem-disubstituted
cyclopropane intermediate. It serves as a critical "linchpin" scaffold in medicinal chemistry,
specifically designed for the construction of spirocyclic nitrogen heterocycles (e.g., 5-
azaspiro[2.5]octanes).

The molecule features two distinct reactive handles on a quaternary carbon:

 Electrophilic Formyl Group (-CHO): Ready for reductive amination, olefination, or
nucleophilic addition.

e Alkyl Chloride Side Chain (-(CHz2)sCl): A latent electrophile positioned perfectly for
intramolecular nucleophilic displacement.

This dual-functionality allows for "one-pot" cascade reactions that lock flexible linear chains into
rigid spiro-fused systems, a strategy increasingly used to improve the metabolic stability and
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target residency time of pharmaceutical candidates.

Physicochemical Profile[1][2}[2]A]E]E]Z]R][]

Property Value Source/Derivation
Molecular Weight 146.61 g/mol Calculated (C7H11CIO)

Exact Mass 146.0498 Da Isotopic Calculation

Molecular Formula C7H1:CIO Stoichiometry

Physical State Pale Yellow Oil Analogous cyclopropanes
Boiling Point ~230-235°C (760 mmHg) Predicted via ChemDraw/ACD
LogP ~1.8-2.1 Predicted (Lipophilicity)

Synthetic Methodology: The "Divergent" Protocol

While direct synthesis from 1,4-dihaloalkanes is possible, the most robust, high-purity route for
research scale involves the reduction of the corresponding carboxylic acid or nitrile. The
following protocol utilizes 1-(3-chloropropyl)cyclopropane-1-carboxylic acid (CAS 1857641-31-
6) as the starting material, ensuring high regiocontrol.

Workflow Diagram: Synthesis from Acid Precursor

Start: 1-(3-Chloropropyl) Selective Reduction Step 1: Reduction Yield: ~92% Ir Controlled Oxidation Step 2: Swern Oxidation Yield: ~85% > 17(37(:1-:‘;9:[:(0 )
cyclopropane-1-carboxylic acid (BH3:THF, 0°C) Alcohol Derivative (DMSO, (COCI)2, Et3N) propy|
cyclopropane-1-carbaldehyde

Click to download full resolution via product page

Figure 1: Step-wise synthesis converting the carboxylic acid precursor to the target aldehyde
via an alcohol intermediate.

Detailed Protocol

Step 1: Chemoselective Reduction to Alcohol Rationale: Borane-THF is chosen over Lithium
Aluminum Hydride (LAH) to prevent potential side-reactions with the alkyl chloride
(dehalogenation) which can occur with stronger reductants at elevated temperatures.
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Setup: Flame-dry a 250 mL round-bottom flask (RBF) and purge with Argon.

Dissolution: Dissolve 10.0 mmol of 1-(3-chloropropyl)cyclopropane-1-carboxylic acid in 50
mL anhydrous THF. Cool to 0°C.

Addition: Add Borane-THF complex (1.0 M, 12.0 mmol) dropwise over 20 minutes.

Reaction: Stir at 0°C for 1 hour, then warm to RT for 3 hours. Monitor via TLC (stain with
KMnOa).

Quench: Cool to 0°C. Carefully add MeOH until gas evolution ceases.

Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with 1M HCI and Brine. Dry over
Naz2S0a4.[10]

Result: 1-(3-chloropropyl)cyclopropane-1-methanol (Colorless oil).

Step 2: Swern Oxidation to Aldehyde Rationale: Swern conditions avoid over-oxidation to the
acid and preserve the cyclopropane ring integrity, which can be sensitive to harsh acidic
oxidants (like Jones reagent).

Activation: In a dry flask under Argon, dissolve oxalyl chloride (11.0 mmol) in DCM at -78°C.
Add DMSO (22.0 mmol) dropwise. Stir for 15 min.

Oxidation: Add the alcohol from Step 1 (dissolved in min. DCM) slowly to the activated
DMSO mixture at -78°C. Stir for 45 min.

Termination: Add Triethylamine (EtsN, 50.0 mmol) and allow the mixture to warm to 0°C over
1 hour.

Purification: Quench with saturated NH4Cl. Extract with DCM. Purify via flash
chromatography (Hexanes/EtOAc 9:1).

Validation: *H NMR should show a distinct aldehyde singlet/doublet around & 9.0-9.5 ppm.

Application: The Spiro-Piperidine Cascade
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The primary utility of 1-(3-chloropropyl)cyclopropane-1-carbaldehyde is the synthesis of 5-
azaspiro[2.5]octanes. This scaffold is a bioisostere for piperidines and cyclohexanes, often
used to restrict conformation in GPCR ligands (e.g., for opioid or chemokine receptors).

Mechanism of Action

The reaction proceeds via a Reductive Cyclization Cascade:
¢ Imine Formation: Condensation of the aldehyde with a primary amine (R-NHz2).[11]
e Reduction: Conversion of the imine to a secondary amine using NaBH(OAC)s.

 Intramolecular Alkylation: The newly formed secondary amine attacks the terminal alkyl
chloride (facilitated by heat or base), closing the piperidine ring.

Pathway Diagram: Spiro-Cyclization

1-(3-Chloropropyl) Condensation

cyclopropane-1-carbaldehyde (H20) Reductive Amination Intramolecular Cyclization Final Product:

Contersason > ¢ Mermedle: | (NapHOAR) _, Reduced nlemedate: ___ (useesl HC) g Subsiuted
) (-H20) Y 5-azaspiro[2.5]octane
Primary Amine /

(R-NH2)
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Figure 2: The cascade reaction converting the aldehyde into a pharmacologically active spiro-
piperidine scaffold.

Experimental Protocol: Spiro-Piperidine Synthesis

e Imine Formation: Mix the aldehyde (1.0 equiv) and primary amine (1.0 equiv) in DCE
(Dichloroethane). Stir for 1 hour.

e Reduction: Add Sodium Triacetoxyborohydride (STAB, 1.5 equiv). Stir at RT for 4-12 hours.
» Cyclization (Critical Step):

o Note: The secondary amine formed in situ may not cyclize spontaneously at RT due to the
chloride leaving group.
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o Action: Add DIPEA (2.0 equiv) and heat the reaction mixture to 60—-80°C for 4 hours.
Alternatively, add Nal (0.1 equiv) as a catalyst (Finkelstein condition) to accelerate the ring
closure.

e |solation: Dilute with DCM, wash with NaHCOs. The organic layer contains the spiro-
piperidine.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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